Cas no 2339-58-4 (3-Fluoro-5-methoxyaniline)

• Product Name: 3-Fluoro-5-methoxyaniline
• CAS No: 2339-58-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD00077535
• CID: 840368
• PubChem ID: 40427890
• Update Time: 2025-08-05

3-Fluoro-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxyaniline
• 3-Amino-5-fluoranisol
• 3-Amino-5-fluoroanisole
• 3-fluoranyl-5-methoxy-aniline
• 3-fluoro-5-methoxybenzenamine
• 3-fluoro-5-methoxyphenylamine
• 5-Fluor-3-methoxy-anilin
• 5-fluoro-3-methoxy-aniline
• 3-Fluoro-5-methoxy-phenylamine
• Benzenamine, 3-fluoro-5-methoxy-
• 5-Fluoro-m-anisidine
• 3-methoxy-5-fluoroaniline
• 3-fluoro-5-methoxy-aniline
• BHWSRJOKTBUWBN-UHFFFAOYSA-N
• SBB086189
• RP20670
• 3-fluoro-5-methoxy
• SY026956
• AKOS006345207
• SCHEMBL112833
• Z1201618813
• A816699
• 2339-58-4
• DTXSID00654284
• EN300-107071
• J-015096
• 3-fluoro-5-methoxyaniline, AldrichCPR
• PS-9021
• CS-W002330
• 3-Amino-5-fluoroanisole, 5-Fluoro-m-anisidine
• MFCD00077535

• MDL： MFCD00077535
• Inchi： 1S/C7H8FNO/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,9H2,1H3
• InChI Key： BHWSRJOKTBUWBN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OC)N

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.3

Experimental Properties

• PSA: 35.25000
• LogP: 1.99770

3-Fluoro-5-methoxyaniline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Fluoro-5-methoxyaniline

Research Briefing on 3-Fluoro-5-methoxyaniline (CAS: 2339-58-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-methoxyaniline (CAS: 2339-58-4) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a building block for novel pharmacophores, owing to its unique electronic properties conferred by the fluorine substitution at the meta-position and the methoxy group at the para-position of the aniline ring.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Fluoro-5-methoxyaniline in the development of selective serotonin receptor modulators. The research team utilized this compound as a core scaffold to design novel ligands with improved binding affinity and selectivity for 5-HT_1A receptors, which are implicated in anxiety and depression disorders. The fluorination at the 3-position was found to enhance metabolic stability while maintaining optimal lipophilicity for blood-brain barrier penetration.

In the field of anticancer drug development, a recent patent application (WO2023056421) disclosed the use of 3-Fluoro-5-methoxyaniline derivatives as potent inhibitors of protein kinases involved in tumor progression. The structural modifications introduced at the aniline nitrogen demonstrated remarkable effects on both potency and selectivity profiles, with several lead compounds showing nanomolar activity against specific cancer cell lines while sparing normal cells.

Significant progress has also been made in the synthetic methodologies for 3-Fluoro-5-methoxyaniline production. A 2024 publication in Organic Process Research & Development described an innovative continuous-flow process that improves yield (up to 85%) and reduces waste generation compared to traditional batch synthesis. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's role in PET (positron emission tomography) tracer development has been another area of active research. By incorporating ¹⁸F at the 3-position, researchers have created novel radioligands for neuroimaging studies. Preliminary clinical trials have shown promising results in visualizing neurodegenerative disease biomarkers, with improved signal-to-noise ratios compared to existing tracers.

From a safety perspective, recent toxicological studies have provided more comprehensive data on 3-Fluoro-5-methoxyaniline. The 2023 REACH registration dossier included updated findings on its environmental fate and ecotoxicological effects, which are crucial for regulatory compliance in pharmaceutical manufacturing. These studies confirm that proper handling procedures can effectively mitigate potential risks associated with this intermediate.

Looking forward, the unique structural features of 3-Fluoro-5-methoxyaniline continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a component of covalent inhibitors targeting previously undruggable proteins. The compound's versatility ensures its ongoing relevance in cutting-edge drug discovery efforts.